2-((4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H14N4O2S/c1-11-18-16(22-20-11)12-7-8-17-15(9-12)23-10-14(21)19-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,19,21)
• InChI Key: FQGKIOPEJKWLKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

The compound “2-((4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-phenylacetamide” is a structurally diverse substituted aniline bearing the 1,2,4-oxadiazole motif. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Scientific Research Applications

Pharmacological Applications

The 1,2,4-oxadiazole ring, which is a part of this compound, is a well-known pharmacophore. .

Treatment of Duchenne Muscular Dystrophy

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Hypertension Medication

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Adjunctive Therapy of Parkinson Disease

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Inhibitors of Human Carbonic Anhydrase Isoforms

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Treatment of Age-Related Diseases

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Antimicrobials

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Development of Energetic Materials

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Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These heterocycles have been utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Mechanism of Action

Target of Action

It’s known that 1,2,4-oxadiazole derivatives, which this compound is a part of, have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

1,2,4-oxadiazole derivatives have been found to interact with their targets through intramolecular hydrogen bonding .

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives have been utilized in the treatment of various diseases, suggesting they may affect multiple biochemical pathways .

Pharmacokinetics

It’s known that the 1,2,4-oxadiazole heterocycle is a bioisostere of amide but shows better hydrolytic and metabolic stability .

Result of Action

1,2,4-oxadiazole derivatives have shown a broad spectrum of biological activities, including antibacterial effects .

Action Environment

The synthesis of 1,2,4-oxadiazole derivatives has been performed in various mediums, suggesting that the environment could potentially influence their synthesis .